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Compound of Interest

Compound Name: sec-Butyl Disulfide

Cat. No.: B146182

An In-Depth Technical Guide to the Safety Data Sheet (SDS) of sec-Butyl Disulfide

Introduction

sec-Butyl disulfide (CAS No. 5943-30-6) is an organosulfur compound that presents as a
colorless liquid with a characteristic strong, sulfurous, or garlic-like odor.[1][2] It is found
naturally in plants like garlic and onions and is also synthesized for various applications.[2] In
the realm of research and development, it serves as a flavoring agent, a fragrance ingredient,
and an intermediate in chemical synthesis.[2][3] Its utility in creating complex molecules for
pharmaceuticals and agrochemicals underscores the importance of a thorough understanding
of its safety profile for professionals handling this substance.[3]

This guide provides a detailed analysis of the safety data sheet for sec-butyl disulfide,
offering in-depth technical information and field-proven insights for researchers, scientists, and
drug development professionals. It moves beyond a simple recitation of facts to explain the
causality behind safety protocols, ensuring a robust and self-validating system of safe
laboratory practices.

Section 1: Chemical Identification and
Physicochemical Properties

A precise understanding of a chemical's identity and physical properties is the foundation of its
safe handling. These characteristics influence its behavior under various laboratory conditions,
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from storage to reaction.

Chemical Identity

The following table summarizes the key identifiers for sec-Butyl disulfide.

Identifier Value Source
CAS Number 5943-30-6 [1][2][4]
EC Number 227-702-1 [1]14]
IUPAC Name 2-(butan-2-yldisulfanyl)butane [1112]
Molecular Formula CsH1sS2 [1][4]
Molecular Weight 178.36 g/mol [41[5]

Di-sec-butyl disulfide, Bis(1-
Synonyms - [11[2][4]
methylpropyl) disulfide

Physicochemical Properties

The physicochemical data in the table below are critical for designing experiments and
establishing safe laboratory workflows. For instance, its practical insolubility in water dictates
that aqueous systems are not suitable for cleaning up spills, requiring the use of absorbent
materials instead.[1][4]

Property Value Source
Appearance Clear, colorless liquid [1]
Odor Strong sulfurous, garlic-like [1][2]
Density 0.957 g/cm3 at 25 °C [41[6]
Refractive Index 1.477 - 1.497 (n20/D) [1][2]
Vapor Pressure 0.166 mmHg at 25°C [2]
Water Solubility Practically insoluble [1112]
Ethanol Solubility Soluble [1]
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Chemical Structure

The structure of sec-butyl disulfide, featuring a disulfide bond (-S-S-), is key to its reactivity.
Disulfide bonds can be cleaved under reducing conditions, a reaction often exploited in organic
synthesis.[3] Conversely, this bond is susceptible to oxidation.[3]

Caption: Chemical structure of sec-Butyl disulfide.

Section 2: Hazard Identification and GHS
Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating hazard information. However, for sec-butyl
disulfide, the reported classifications show some inconsistency. The European Chemicals
Agency (ECHA) C&L Inventory indicates that while a majority of notifications report the
substance as not meeting hazard criteria, a significant portion (30.5%) classify it as a skin, eye,
and respiratory irritant.[1] Given this discrepancy, a precautionary approach is warranted, and
researchers should handle the substance as if these hazards are present.

GHS Hazard and Precautionary Statements

Based on the available data, the following GHS classifications should be considered when
handling sec-butyl disulfide.
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GHS Classification

Hazard Statement
(H-Code)

Precautionary
Statements (P-
Codes)

Source

P264, P280,
Skin H315: Causes skin P302+P352, (114]
Corrosion/Irritation irritation P332+P313,
P362+P364
. ) P280,
Serious Eye H319: Causes serious
o o P305+P351+P338, [1][4]
Damage/Irritation eye irritation
P337+P313
. P261, P271,
Specific Target Organ H335: May cause
. ) o P304+P340, P312, [1][4]
Toxicity respiratory irritation
P403+P233

GHS Hazard Pictograms

The exclamation mark pictogram is used to signify the potential for skin, eye, and respiratory

irritation.[1]

Caption: GHS pictogram and associated hazards.

Section 3: Safe Handling, Storage, and Exposure

Control

Adherence to rigorous handling and storage protocols is essential to mitigate the risks

associated with sec-butyl disulfide. The following procedures are designed to protect

laboratory personnel and maintain the integrity of the research environment.

Laboratory Handling Protocol

This protocol outlines the necessary steps for safely handling sec-butyl disulfide. The

causality for each step is rooted in the substance's known and potential hazards.

o Preparation and Engineering Controls:
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o Step la: Before handling, ensure that a safety shower and eyewash station are readily
accessible and have been recently tested. This is a critical precaution for a substance
known to cause serious eye and skin irritation.[4]

o Step 1b: Always work within a certified chemical fume hood. This engineering control is the
primary defense against inhaling vapors, which may cause respiratory irritation.[1][4]

o Step 1c: Ensure the work area is free of clutter and incompatible materials, particularly
strong oxidizing agents, to prevent accidental hazardous reactions.[4]

o Personal Protective Equipment (PPE):

o Step 2a: Wear appropriate chemical-resistant gloves (e.g., nitrile) that have been
inspected for tears or holes before use. Dispose of contaminated gloves properly after
use.[4]

o Step 2b: Don safety glasses with side-shields conforming to EN166 or NIOSH-approved
safety goggles.[4] If there is a splash risk, a full-face shield is recommended. This is non-
negotiable due to the H319 "Causes serious eye irritation" classification.

o Step 2c: Wear a flame-retardant lab coat, fully fastened, and closed-toe shoes. Impervious
clothing may be necessary depending on the scale of the operation.[4]

» Handling and Dispensing:

o Step 3a: Avoid direct contact with the skin and eyes, and prevent inhalation of any vapors
or mists.[4]

o Step 3b: Use only clean, dry glassware. When transferring the liquid, do so slowly and
carefully to avoid splashing.

o Step 3c: Keep the container tightly closed when not in use to minimize the release of
vapors into the work environment.[4]

e Post-Handling:

o Step 4a: After handling, wash hands thoroughly with soap and water, especially before
breaks and at the end of the workday.[4]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.chemicalbook.com/msds/sec-butyl-disulfide.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Di-sec-butyl-disulfide
https://www.chemicalbook.com/msds/sec-butyl-disulfide.pdf
https://www.chemicalbook.com/msds/sec-butyl-disulfide.pdf
https://www.chemicalbook.com/msds/sec-butyl-disulfide.pdf
https://www.chemicalbook.com/msds/sec-butyl-disulfide.pdf
https://www.chemicalbook.com/msds/sec-butyl-disulfide.pdf
https://www.chemicalbook.com/msds/sec-butyl-disulfide.pdf
https://www.chemicalbook.com/msds/sec-butyl-disulfide.pdf
https://www.chemicalbook.com/msds/sec-butyl-disulfide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Step 4b: Decontaminate the work surface and any equipment used according to standard

laboratory procedures.

Start: Prepare to Handle sec-Butyl Disulfide

Step 1: Preparation & Engineering Controls
- Verify eyewash/shower access
- Work in a certified fume hood

y

Step 2: Don Appropriate PPE
- Inspected chemical-resistant gloves
- Safety goggles/face shield
- Lab coat

'

Step 3: Handling & Dispensing
- Avoid all contact and inhalation
- Transfer carefully
- Keep container sealed

:

Step 4: Post-Handling Procedures
- Wash hands thoroughly
- Decontaminate work area

End: Safe Handling Complete

Click to download full resolution via product page

Caption: Standard workflow for handling sec-butyl disulfide.

Storage Requirements

Proper storage is crucial for maintaining the chemical's stability and preventing hazardous

situations.
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e Location: Store in a cool, dry, and well-ventilated area.[2][4] This minimizes vapor pressure
and reduces the likelihood of inhalation exposure.

o Container: Keep the container tightly closed to prevent the escape of vapors and potential
contamination.[4]

e Incompatibilities: Store separately from strong oxidizing agents, as contact could lead to a
vigorous and potentially dangerous reaction.[4]

Section 4: Emergency Procedures and First Aid

In the event of an emergency, a rapid and informed response is critical. All personnel working
with sec-butyl disulfide must be familiar with these procedures.

Accidental Release Measures

o Evacuation and Ventilation: Evacuate all non-essential personnel from the spill area. Ensure
the area is well-ventilated (if safe to do so) to disperse vapors.[4]

« Control Ignition Sources: Although not classified as flammable, it is good practice to remove
all sources of ignition.

e Containment and Cleanup:

[¢]

Wear full personal protective equipment, including respiratory protection if necessary.[4]

[e]

Do not allow the product to enter drains or waterways.[4]

Soak up the spill with an inert absorbent material such as sand, diatomite, or universal

[e]

binders.[4] Do not use combustible materials like sawdust.

Collect the absorbed material into a suitable, closed, and labeled container for hazardous

[e]

waste disposal.[4]

o Decontamination: Clean the spill area thoroughly once the material has been removed.

First Aid Measures
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Immediate first aid can significantly reduce the severity of an injury. In all cases of exposure,
seek medical attention and provide the attending physician with the safety data sheet.[4]

 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[4]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with plenty of soap and water. Seek medical attention if irritation develops or persists.[4]

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present
and easy to do so. Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse the mouth with water and seek immediate medical attention.[4]

Response Pathways Immediate Actions
o o | Rinse Mouth with Water
/ 9 ™| Do NOT Induce Vomiting
| e comaa [—{—-ae{ PS5
I Seek Immediate
Exposure Event Occurs Medical Attention
Bring SDS;
i S Catiaed o | Remove Contaminated Clothing [ | (Bring )
= Wash with Soap & Water
Inhalation Move to Fresh Air
Administer artificial respiration if needed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [sec-Butyl disulfide safety data sheet (SDS) information].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146182#sec-butyl-disulfide-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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